Cas no 851782-05-3 (N-{4-1-(4-fluorobenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide)

• Product Name: N-{4-1-(4-fluorobenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• CAS No: 851782-05-3
• MF: C₂₃H₂₂FN₃O₄S₂
• MW: 487.566886425018
• CID: 6103527
• PubChem ID: 4283581
• Update Time: 2025-06-03

N-{4-1-(4-fluorobenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-1-(4-fluorobenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• AKOS024588262
• N-(4-(1-((4-fluorophenyl)sulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide
• N-{4-[1-(4-fluorobenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide
• F0622-0159
• N-[4-[2-(4-fluorophenyl)sulfonyl-3-phenyl-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide
• 851782-05-3

• Inchi： 1S/C23H22FN3O4S2/c1-2-32(28,29)26-20-12-8-17(9-13-20)22-16-23(18-6-4-3-5-7-18)27(25-22)33(30,31)21-14-10-19(24)11-15-21/h3-15,23,26H,2,16H2,1H3
• InChI Key： OZWUGUQDYWIRHL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1C(C2C=CC=CC=2)CC(C2C=CC(=CC=2)NS(CC)(=O)=O)=N1)(=O)=O

Computed Properties

• Exact Mass: 487.10357670g/mol
• Monoisotopic Mass: 487.10357670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 891
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 113Ų

Additional information on N-{4-1-(4-fluorobenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide

Professional Introduction to Compound with CAS No. 851782-05-3 and Product Name: N-{4-1-(4-fluorobenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide

The compound with the CAS number 851782-05-3 and the product name N-{4-1-(4-fluorobenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a pyrazole ring, a phenyl group, and a sulfonamide moiety, which collectively contribute to its unique chemical properties and biological interactions.

Recent studies have highlighted the importance of sulfonamide derivatives in drug discovery, particularly for their role as bioisosteres that can modulate enzyme activity and receptor binding. The presence of the 4-fluorobenzenesulfonyl group in the compound's structure is particularly noteworthy, as fluorine substitution can significantly influence metabolic stability, pharmacokinetic profiles, and overall efficacy. This feature has been extensively explored in the development of novel pharmaceutical agents, where fluorinated sulfonamides exhibit enhanced binding affinity and improved pharmacological properties.

The pyrazole ring is another critical component of this compound, serving as a privileged scaffold in medicinal chemistry. Pyrazole derivatives are known for their ability to interact with various biological targets, including enzymes and receptors involved in inflammatory pathways, metabolic disorders, and infectious diseases. The specific arrangement of the 5-phenyl group and the ethane-1-sulfonamide moiety further enhances the compound's potential by introducing additional binding pockets and interaction sites. These structural features make it a promising candidate for further investigation in the context of therapeutic intervention.

In the realm of contemporary pharmaceutical research, the development of small-molecule inhibitors targeting protein-protein interactions has become a focal point. The sulfonamide moiety in this compound is particularly relevant in this context, as it can act as a hinge binder or an allosteric modulator. Such mechanisms are crucial for disrupting disease-causing pathways without directly inhibiting essential biological processes. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in cancer progression and other chronic diseases.

Moreover, the fluorobenzenesulfonyl group not only contributes to the compound's structural rigidity but also enhances its lipophilicity, which is a key parameter for drug absorption and distribution. This balance between hydrophilicity and lipophilicity is often critical for achieving optimal pharmacokinetic properties. Recent advances in structure-based drug design have emphasized the importance of such physicochemical properties in optimizing drug candidates for clinical translation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the pyrazole ring via cyclocondensation reactions followed by functionalization with the sulfonamide group represents a classic strategy in heterocyclic chemistry. Modern synthetic methodologies have further refined these processes, enabling more efficient and scalable production methods. For instance, catalytic hydrogenation techniques have been employed to introduce the ethane chain while maintaining regioselectivity.

From a biological perspective, sulfonamides are well-documented for their antimicrobial properties, particularly against gram-positive bacteria. However, recent research has expanded their therapeutic scope to include anti-inflammatory, antiviral, and anticancer applications. The unique structural features of this compound may contribute to its ability to modulate multiple biological pathways simultaneously. For example, the pyrazole ring could interact with nuclear receptors such as peroxisome proliferator-activated receptors (PPARs), which play a role in lipid metabolism and inflammation.

The 4-fluorobenzenesulfonyl group has been shown to enhance binding affinity through fluoroalkylation interactions with target proteins. This phenomenon is often exploited in drug design to improve receptor occupancy and prolong drug action. Additionally, the phenyl ring provides steric hindrance that can fine-tune binding interactions without compromising efficacy. These structural attributes make this compound an attractive candidate for further exploration in high-throughput screening campaigns aimed at identifying novel therapeutic agents.

In conclusion, the compound with CAS number 851782-05-3 and product name N-{4-1-(4-fluorobenzenesulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide represents a promising entry point for investigating novel pharmacological targets. Its unique combination of structural features—such as the pyrazole ring、the phenyl group、and the sulfonamide moiety—along with its fluorinated substituent—has positioned it as a candidate for further preclinical evaluation. As research continues to uncover new biological functions associated with sulfonamide derivatives，this compound holds significant potential for contributing to advancements in human health.